Cas no 1412953-28-6 (2-Chloro-4-cyclopentyl-6-(iso-propyl)pyrimidine)

• Product Name: 2-Chloro-4-cyclopentyl-6-(iso-propyl)pyrimidine
• CAS No: 1412953-28-6
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 5463040
• Update Time: 2025-05-20

2-Chloro-4-cyclopentyl-6-(iso-propyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-cyclopentyl-6-(iso-propyl)pyrimidine
• 2-chloro-4-cyclopentyl-6-propan-2-ylpyrimidine
• 2-chloro-4-cyclopentyl-6-(propan-2-yl)pyrimidine
• Z1618034693

• Inchi： 1S/C12H17ClN2/c1-8(2)10-7-11(15-12(13)14-10)9-5-3-4-6-9/h7-9H,3-6H2,1-2H3
• InChI Key： APZQJIKVGIZZHA-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(C)C)=CC(C2CCCC2)=N1

Computed Properties

• Exact Mass: 224.1080262 g/mol
• Monoisotopic Mass: 224.1080262 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 25.8
• Molecular Weight: 224.73

Additional information on 2-Chloro-4-cyclopentyl-6-(iso-propyl)pyrimidine

Introduction to 2-Chloro-4-cyclopentyl-6-(iso-propyl)pyrimidine (CAS No. 1412953-28-6)

2-Chloro-4-cyclopentyl-6-(iso-propyl)pyrimidine (CAS No. 1412953-28-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a wide range of biological activities. The unique structural features of 2-Chloro-4-cyclopentyl-6-(iso-propyl)pyrimidine make it a promising candidate for various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 2-Chloro-4-cyclopentyl-6-(iso-propyl)pyrimidine consists of a pyrimidine ring substituted with a chlorine atom at the 2-position, a cyclopentyl group at the 4-position, and an isopropyl group at the 6-position. These substituents contribute to the compound's chemical stability and biological activity, making it an attractive molecule for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 2-Chloro-4-cyclopentyl-6-(iso-propyl)pyrimidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by interfering with key viral enzymes, such as RNA-dependent RNA polymerase (RdRp). This makes 2-Chloro-4-cyclopentyl-6-(iso-propyl)pyrimidine a valuable lead compound for the development of antiviral drugs.

In addition to its antiviral properties, 2-Chloro-4-cyclopentyl-6-(iso-propyl)pyrimidine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action involves modulation of cell cycle progression and induction of apoptosis through activation of pro-apoptotic signaling pathways. These findings suggest that 2-Chloro-4-cyclopentyl-6-(iso-propyl)pyrimidine could be further developed as a novel anticancer drug with a unique mechanism of action.

The pharmacokinetic properties of 2-Chloro-4-cyclopentyl-6-(iso-propyl)pyrimidine have also been studied in detail. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as an oral therapeutic agent. The compound has been found to have good bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it has demonstrated low toxicity in animal models, which is a crucial factor for its safety profile in clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloro-4-cyclopentyl-6-(iso-propyl)pyrimidine in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with viral infections and certain types of cancer. These findings have paved the way for larger-scale clinical trials to further validate its therapeutic potential.

The synthesis of 2-Chloro-4-cyclopentyl-6-(iso-propyl)pyrimidine has been optimized using modern synthetic methods to ensure high yield and purity. The process involves several key steps, including the formation of the pyrimidine ring through a condensation reaction followed by selective substitution with the desired functional groups. The synthetic route has been designed to be scalable and cost-effective, making it suitable for large-scale production if needed.

In conclusion, 2-Chloro-4-cyclopentyl-6-(iso-propyl)pyrimidine (CAS No. 1412953-28-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in drug discovery and pharmaceutical research. Ongoing clinical trials will provide valuable insights into its safety and efficacy, potentially leading to new treatment options for patients with viral infections and cancer.